Cas no 102791-96-8 (1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)-)

1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)- structure
102791-96-8 structure
Product Name:1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)-
CAS No:102791-96-8
MF:C9H8N4O2
MW:204.18542098999
CID:3561766
Update Time:2025-04-22

1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-(3-methyl-4-nitrophenyl)-
    • Inchi: 1S/C9H8N4O2/c1-7-4-8(12-6-10-5-11-12)2-3-9(7)13(14)15/h2-6H,1H3
    • InChI Key: OWROQSJHLIWNMW-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C([N+]([O-])=O)C(C)=C2)C=NC=N1

Computed Properties

  • Exact Mass: 204.064726g/mol
  • Monoisotopic Mass: 204.064726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 204.19g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.5Ų
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